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Compound of Interest

3-Methyl-4-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B168890

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methyl-4-(trifluoromethoxy)aniline was
not available in the conducted searches. The following information is based on general best
practices for the disposal of hazardous aniline compounds and data from structurally similar
chemicals. Researchers, scientists, and drug development professionals must obtain the
specific SDS from the manufacturer and consult with their institution's Environmental Health
and Safety (EHS) department before handling or disposing of this chemical.

The proper disposal of 3-Methyl-4-(trifluoromethoxy)aniline is critical for ensuring laboratory
safety, environmental protection, and regulatory compliance. Due to its chemical nature as a
halogenated aniline, it should be treated as hazardous waste.

Immediate Safety and Handling Precautions

Based on data for analogous compounds, 3-Methyl-4-(trifluoromethoxy)aniline is likely to be
harmful if swallowed, in contact with skin, or inhaled.[1] It may also cause skin and eye
irritation.[2][3] Therefore, stringent safety measures are required during handling and disposal.

Personal Protective Equipment (PPE):
» Gloves: Wear chemically resistant gloves (e.g., nitrile).

o Eye Protection: Use safety goggles or a face shield.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b168890?utm_src=pdf-interest
https://www.benchchem.com/product/b168890?utm_src=pdf-body
https://www.benchchem.com/product/b168890?utm_src=pdf-body
https://www.benchchem.com/product/b168890?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2339603&productDescription=4-METHL-3-%28TRIFLROMETHL%29ANI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263800010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2339603&productDescription=4-METHL-3-%28TRIFLROMETHL%29ANI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Lab Coat: A fully buttoned lab coat is mandatory.

e Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical
fume hood.[4] If exposure limits are exceeded, a NIOSH/MSHA approved respirator may be
necessary.[2]

Step-by-Step Disposal Protocol

The primary method for the disposal of halogenated organic compounds is typically high-
temperature incineration by a licensed chemical waste management company.[5]

e \Waste Collection:

o Collect waste 3-Methyl-4-(trifluoromethoxy)aniline in its original container or a
compatible, properly labeled, and tightly sealed container.[6]

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

e Labeling:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical
name: "3-Methyl-4-(trifluoromethoxy)aniline".

o Attach a completed hazardous waste tag as required by your institution, detailing the
contents and associated hazards.[4]

» Storage Pending Disposal:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous
waste storage area.[1]

o Ensure the storage area is secure and away from incompatible materials such as strong
oxidizing agents.[3]

e Contaminated Materials:
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o Dispose of any contaminated materials, such as PPE, absorbent pads, or glassware, as
hazardous waste in the same manner as the chemical itself.[7]

e Spill Management:
o In the event of a spill, evacuate the area and ensure adequate ventilation.

o Absorb the spill with an inert material (e.g., vermiculite, dry sand) and collect it into a
suitable, closed container for disposal.[8]

o Decontaminate the spill area according to your laboratory's standard operating
procedures.

Summary of Data for Structurally Similar
Compounds

The following table summarizes quantitative data from safety data sheets of structurally related
compounds. This information is for context and should not be considered representative of 3-
Methyl-4-(trifluoromethoxy)aniline.
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BENGHE

4-Methyl-3- 2-Methyl-4- 4- 3-Methyl-4-
Property (trifluoromethy (trifluorometho (Trifluorometh (trifluoromethy
l)aniline[2] xy)aniline[9] oxy)aniline[10] I)aniline[11]
Molecular
CsHsFsN CsHsFsNO C7HsF3NO CsHsFsN
Formula
Molecular Weight  175.15 g/mol Not Specified 177.13 g/mol 175.15 g/mol
Physical State Liquid Not Specified Not Specified Not Specified
Boiling Point 204 °C/399.2 °F  Not Specified Not Specified Not Specified
Flash Point 102 °C/215.6 °F Not Specified Not Specified Not Specified
Category 3 Category 3
Acute Toxicity - .g. Y .g. Y
Not Specified Category 4 (Toxic if (Toxic if
(Oral)
swallowed) swallowed)
o Category 2 (Fatal
Acute Toxicity - ) ) -
Not Specified Category 3 in contact with Not Specified
(Dermal) )
skin)
o Causes skin Causes skin N
Skin Irritation o Category 2 S Not Specified
irritation irritation
o - Causes serious Causes serious
Eye Irritation Not Specified Category 2

eye damage

eye irritation

Disposal Workflow

The following diagram illustrates a generalized workflow for the disposal of hazardous chemical
waste in a laboratory setting.
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Caption: General workflow for hazardous chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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